Pyridin-4-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone

• IUPAC Name: pyridin-4-yl-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone
• InChI: InChI=1S/C13H13N5O/c19-12(10-2-6-14-7-3-10)18-8-11(9-18)17-13-15-4-1-5-16-13/h1-7,11H,8-9H2,(H,15,16,17)
• InChI Key: ISFNKVIYSZDOFJ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=NC=C2)NC3=NC=CC=N3
• Molecular Formula: C13H13N5O
• Molecular Weight: 255.28 g/mol

Description

“Pyridin-4-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone” is a complex organic compound that contains pyridine and pyrimidine rings. It is part of a class of compounds that have been studied for their potential biological activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives were synthesized and characterized by FTIR, 1H-NMR, mass spectral and elemental analysis. Another study reported the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives using two methods, namely, using trimethylamine as a classical method and using magnesium oxide nanoparticles.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as FTIR, 1H-NMR, and mass spectral analysis. The molecules are often connected by N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, a Diels–Alder reaction between a key intermediate and Benzyl 1,2,3-triazine-5-carboxylate led to the formation of a correspondent compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, one compound was reported as a yellow solid with a melting point of 209–210 °C.

Mechanism of Action

The mechanism of action of similar compounds has been explored in the context of their biological activities. For example, one study found that a compound exerted its cytotoxic action towards cancer cells by inducing Nur77-mitochondrial targeting and Nur77-dependent apoptosis.

Safety and Hazards

The safety and hazards associated with similar compounds have been evaluated. For instance, one compound showed good in vivo safety and anti-hepatocellular carcinoma (HCC) activity.

Future Directions

Future research could focus on further exploring the synthesis, characterization, and biological activities of “Pyridin-4-yl(3-(pyrimidin-2-ylamino)azetidin-1-yl)methanone” and similar compounds. This could include investigating their potential as anticancer agents, studying their interactions with DNA, and evaluating their safety profiles.